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Compound of Interest

Compound Name: Fit3-IN-3

Cat. No.: B2587500

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential safety and logistical information for the
proper disposal of FIt3-IN-3, a potent FMS-like tyrosine kinase 3 (FLT3) inhibitor. Adherence to
these procedures is critical due to the compound's inherent hazardous properties.

Hazard Identification and Classification

FIt3-IN-3 is classified as hazardous under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS). It is crucial to be aware of its potential dangers before
handling and disposal.

GHS Classification:

o Acute toxicity, Oral (Category 4)[1]

e Acute aquatic toxicity (Category 1)[1]

» Chronic aquatic toxicity (Category 1)[1]
Hazard Statements:

e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1][2]
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Quantitative Data Summary

Property Value Reference
Molecular Formula C27H38N8O [1]
Molecular Weight 490.64 g/mol [11[3]

CAS Number 2229050-90-0 [11[3]

IC50 (FLT3 WT) 13 nM [3]

IC50 (FLT3 D835Y) 8 nM [3]

Detailed Disposal Protocol

The following step-by-step protocol should be followed for the safe disposal of FIt3-IN-3. This
procedure is designed to minimize exposure to laboratory personnel and prevent
environmental contamination.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves (nitrile rubber is a suitable option).

2. Waste Segregation and Collection:
e Solid Waste:

o Collect any solid FIt3-IN-3 waste, including contaminated consumables (e.g., weighing
paper, pipette tips, vials), in a dedicated, clearly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, tight-fitting lid.

o Label the container as "Hazardous Waste: FIt3-IN-3, Acutely Toxic, Ecotoxic."

e Liquid Waste:
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o Collect all liquid waste containing FIt3-IN-3, including unused solutions and contaminated
solvents, in a dedicated, sealed, and clearly labeled hazardous waste container.

o Do not mix with other chemical waste streams unless explicitly permitted by your
institution's hazardous waste management guidelines.

o Label the container as "Hazardous Liquid Waste: FIt3-IN-3, Acutely Toxic, Ecotoxic" and
list all solvent components.

. Decontamination of Labware:

All non-disposable labware (e.g., glassware, spatulas) that has come into contact with FIt3-
IN-3 must be decontaminated.

Rinse the contaminated labware with a suitable solvent (e.g., ethanol or acetone) to remove
all traces of the compound.

Collect the rinse solvent as hazardous liquid waste.
After the initial solvent rinse, wash the labware with soap and water.
. Spill Management:
In the event of a spill, evacuate the immediate area to prevent exposure.
Wear appropriate PPE, including respiratory protection if the compound is in powdered form.

For solid spills, carefully sweep or vacuum the material into a hazardous waste container.
Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
commercial spill kits).

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as
hazardous waste.
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5. Final Disposal:

» All collected FIt3-IN-3 waste must be disposed of through an approved hazardous waste
disposal facility.[1][2]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste containers.

e Do not dispose of FIt3-IN-3 down the drain or in regular trash, as this can lead to severe
environmental contamination.[1]

Disposal Workflow Diagram

Click to download full resolution via product page
Caption: FIt3-IN-3 Disposal Workflow.

By following these procedures, you can ensure the safe handling and proper disposal of FIt3-
IN-3, protecting yourself, your colleagues, and the environment. Always consult your
institution's specific safety and waste disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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